N-Ethyl-3-methoxyaniline
Overview
Description
N-Ethyl-3-methoxyaniline is a chemical compound with the molecular formula C9H13NO . It has a molecular weight of 151.21 g/mol . The IUPAC name for this compound is N-ethyl-3-methoxyaniline .
Molecular Structure Analysis
The molecular structure of N-Ethyl-3-methoxyaniline consists of a benzene ring substituted with a methoxy group and an ethylamine group . The InChI representation of the molecule isInChI=1S/C9H13NO/c1-3-10-8-5-4-6-9(7-8)11-2/h4-7,10H,3H2,1-2H3
. Physical And Chemical Properties Analysis
N-Ethyl-3-methoxyaniline has several computed properties. It has a molecular weight of 151.21 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 3 . Its exact mass and monoisotopic mass are both 151.099714038 g/mol . The topological polar surface area is 21.3 Ų .Scientific Research Applications
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Nanomaterial Synthesis
- Field : Materials Science
- Application : While the specific use of N-Ethyl-3-methoxyaniline is not mentioned, it could potentially be used in the synthesis of nanomaterials. Nanomaterials have emerged as an amazing class of materials that consists of a broad spectrum of examples with at least one dimension in the range of 1 to 100 nm .
- Method : Exceptionally high surface areas can be achieved through the rational design of nanomaterials. The nanomaterial properties can be tuned as desired via precisely controlling the size, shape, synthesis conditions, and appropriate functionalization .
- Results : Nanomaterials can be produced with outstanding magnetic, electrical, optical, mechanical, and catalytic properties that are substantially different from their bulk counterparts .
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Synthesis of Coumarin-3-carboxylate Ester
- Field : Organic Chemistry
- Application : N-Ethyl-3-methoxyaniline could potentially be used in the synthesis of coumarin-3-carboxylate ester .
- Method : The condensation of ethyl cyanoacetate and salicylaldehyde would afford either coumarin-3-carboxylate ester or 3-cyancoumarin as the final product .
- Results : An efficient and facile approach was developed for the preparation of coumarin-3-carboxylate ester as a major product from the reaction of ethyl cyanoacetate with salicylaldehyde .
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Methylation of Anilines
- Field : Organic Chemistry
- Application : N-Ethyl-3-methoxyaniline could potentially be used in the methylation of anilines .
- Method : Cyclometalated ruthenium complexes allow the effective methylation of anilines with methanol to selectively give N-methylanilines. This hydrogen autotransfer procedure proceeds under mild conditions (60 °C) in a practical manner (NaOH as base) .
- Results : The methylation of anilines with methanol was typically achieved at elevated temperatures in the presence of either molecularly-defined complexes or heterogenous materials .
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Synthesis of Anilines
- Field : Organic Chemistry
- Application : N-Ethyl-3-methoxyaniline could potentially be used in the synthesis of anilines .
- Method : The synthesis of anilines involves various reactions including direct nucleophilic substitution, nitroarene reduction, and reactions of ammonia equivalents .
- Results : The synthesis of anilines is an important and widely applied chemical transformation in organic synthesis, especially for the synthesis of bio-active compounds .
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Basicity Alteration Due To Ortho Effect In Methoxy Aniline System
- Field : Organic Chemistry
- Application : N-Ethyl-3-methoxyaniline could potentially be used to study the basicity alteration due to ortho effect in methoxy aniline system .
- Method : The basicity of anilines can be altered due to the ortho effect. This effect is observed when an ortho substituent of sufficient steric bulk disturbs the adjacent substituent .
- Results : The basicity of 2-methoxyaniline is more than 3-methoxyaniline even though 2-methoxyaniline has reduction of basicity due to ortho effect but 3-methoxyaniline does not .
-
Synthesis of Arynes
- Field : Organic Chemistry
- Application : N-Ethyl-3-methoxyaniline could potentially be used in the synthesis of arynes .
- Method : The synthesis of arynes involves various reactions including direct nucleophilic substitution, nitroarene reduction, and reactions of ammonia equivalents .
- Results : The synthesis of arynes is an important and widely applied chemical transformation in organic synthesis, especially for the synthesis of bio-active compounds .
properties
IUPAC Name |
N-ethyl-3-methoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-3-10-8-5-4-6-9(7-8)11-2/h4-7,10H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFQXCZCRJSGHPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC(=CC=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80342935 | |
Record name | N-Ethyl-3-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80342935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Ethyl-3-methoxyaniline | |
CAS RN |
41115-30-4 | |
Record name | N-Ethyl-3-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80342935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-ethyl-3-methoxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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